Cas no 2411308-91-1 (5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl-)

• Product Name: 5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl-
• CAS No: 2411308-91-1
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• CID: 5184826
• Update Time: 2025-07-21

5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl-

• Inchi： 1S/C13H15ClN2O2/c14-9-13(18)16-7-6-15-12(17)8-11(16)10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,15,17)
• InChI Key： ZFYUDAFHOSSWNL-UHFFFAOYSA-N
• SMILES： N1(C(CCl)=O)C(C2=CC=CC=C2)CC(=O)NCC1

Additional information on 5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl-

Introduction to 5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl (CAS No. 2411308-91-1) and Its Emerging Applications in Chemical Biology

The compound 5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl (CAS No. 2411308-91-1) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its complex fused ring system and functional groups, has garnered attention due to its structural uniqueness and versatile reactivity. The presence of both a diazepine core and a chloroacetyl substituent introduces multiple sites for chemical modification, making it a valuable scaffold for the development of novel bioactive molecules.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, diazepinones have emerged as privileged scaffolds due to their ability to mimic natural product structures and exhibit diverse biological activities. The specific substitution pattern in 5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl (CAS No. 2411308-91-1) not only enhances its pharmacological profile but also opens up new avenues for synthetic modifications. This compound has been explored in several preclinical studies as a potential lead for therapeutic agents targeting neurological and inflammatory disorders.

The chloroacetyl group attached to the hexahydrodiazepine ring serves as a versatile handle for further derivatization. This moiety can undergo nucleophilic substitution reactions, allowing chemists to introduce various functional groups such as amines, alcohols, or thiols. Such modifications are crucial for optimizing pharmacokinetic properties and improving binding affinity to biological targets. In particular, the phenyl ring at the 7-position adds another layer of complexity, influencing both the electronic distribution and steric environment of the molecule.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs play a pivotal role in numerous cellular processes, making them attractive drug targets. However, their large binding surfaces and hydrophobic pockets pose significant challenges for traditional drug design strategies. The rigid heterocyclic core of 5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl (CAS No. 2411308-91-1) provides a stable framework that can be engineered to interact with specific PPIs. Recent studies have demonstrated that derivatives of this compound can disrupt aberrant protein-protein interactions associated with cancer and neurodegenerative diseases.

Moreover, the compound has shown promise in preclinical models as an inhibitor of enzymes involved in inflammation and pain pathways. The diazepine scaffold is known to modulate neurotransmitter systems, particularly GABA receptors, which are implicated in anxiety and epilepsy disorders. The chloroacetyl group enhances binding affinity by forming hydrogen bonds or salt bridges with key residues in the enzyme active site. This dual functionality makes it an ideal candidate for further optimization towards therapeutic applications.

The synthesis of 5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl (CAS No. 2411308-91-1) involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cyclization reactions to form the diazepine ring system followed by functional group interconversions to introduce the chloroacetyl moiety at the appropriate position. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

In conclusion, 5H-1,4-Diazepin-5-one, 1-(2-chloroacetyl)hexahydro-7-phenyl (CAS No. 2411308-91-1) is a structurally complex yet promising compound with significant implications for chemical biology and drug discovery. Its unique combination of functional groups provides a rich platform for medicinal chemists to develop novel therapeutics targeting various diseases. As research continues to uncover new biological roles for this molecule, its importance in pharmaceutical development is likely to grow even further.